AM2201 N-(4-hydroxypentyl) metabolite
AM2201 N-(4-hydroxypentyl) metabolite
AM2201 is a potent synthetic cannabinoid (CB) with Ki values of 1.0 and 2.6 nM for the CB1 and CB2 receptors, respectively. AM2201 N-(4-hydroxypentyl) metabolite is an expected urinary metabolite of AM2201, based on the known metabolism of similar compounds. Its biological actions are unknown.
Brand Name:
Vulcanchem
CAS No.:
1427521-34-3
VCID:
VC0126112
InChI:
InChI=1S/C24H22FNO2/c25-15-18(27)9-6-14-26-16-22(20-11-3-4-13-23(20)26)24(28)21-12-5-8-17-7-1-2-10-19(17)21/h1-5,7-8,10-13,16,18,27H,6,9,14-15H2
SMILES:
C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCC(CF)O
Molecular Formula:
C24H22FNO2
Molecular Weight:
375.4
AM2201 N-(4-hydroxypentyl) metabolite
CAS No.: 1427521-34-3
Reference Standards
VCID: VC0126112
Molecular Formula: C24H22FNO2
Molecular Weight: 375.4
CAS No. | 1427521-34-3 |
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Product Name | AM2201 N-(4-hydroxypentyl) metabolite |
Molecular Formula | C24H22FNO2 |
Molecular Weight | 375.4 |
IUPAC Name | [1-(5-fluoro-4-hydroxypentyl)indol-3-yl]-naphthalen-1-ylmethanone |
Standard InChI | InChI=1S/C24H22FNO2/c25-15-18(27)9-6-14-26-16-22(20-11-3-4-13-23(20)26)24(28)21-12-5-8-17-7-1-2-10-19(17)21/h1-5,7-8,10-13,16,18,27H,6,9,14-15H2 |
Standard InChIKey | HTFNNXALSQKDIS-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCC(CF)O |
Description | AM2201 is a potent synthetic cannabinoid (CB) with Ki values of 1.0 and 2.6 nM for the CB1 and CB2 receptors, respectively. AM2201 N-(4-hydroxypentyl) metabolite is an expected urinary metabolite of AM2201, based on the known metabolism of similar compounds. Its biological actions are unknown. |
Synonyms | (1-(5-fluoro-4-hydroxypentyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Reference | 1.Makriyannis, A., and Deng, H. Cannabimimetic indole derivatives. PCT/US00/28832, 1-25 (2001). |
PubChem Compound | 91713112 |
Last Modified | Nov 11 2021 |
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